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Zhan Catalyst-1B: Known Properties & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

The table below summarizes the key information available from the search results.

Aspect Details

Chemical C33H43C|2N303RUS [1] [2] [3]
Composition

Appearance Green solid (powder form) [1] [2]

Solubility Soluble in dichloromethane, dichloroethane, chloroform, and ether. Insoluble in
methanol, ethanol, and other alcohols [1].

Storage Store in a cool, dry place away from moisture and direct sunlight [2].
Stability & Handle in a well-ventilated area and use appropriate personal protective
Handling equipment (PPE). Avoid contact with incompatible materials [2].

Frequently Asked Questions

Here are answers to some common questions based on the found information.

e What is Zhan Catalyst-1B used for? It is a ruthenium-based catalyst used for advanced catalytic
processes, including olefin metathesis, chemical synthesis, fine chemicals production, and academic

research [1] [2].
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¢ What precautions should be taken while handling Zhan Catalyst-1B? You should use appropriate
personal protective equipment (PPE) and handle the catalyst in a well-ventilated area [2]. Given
that it is a ruthenium complex related to the air-sensitive Grubbs catalysts, it is highly probable that it
requires protection from air and moisture, though explicit techniques are not detailed in the search

results [1].

e How can Zhan Catalyst-1B be recovered or recycled? A key feature of some Zhan catalysts is their
recyclability. Zhan Catalyst-1B can be recovered by simple precipitation or filtration due to its

solubility in solvents like dichloromethane and insolubility in alcohols like methanol [1].

Experimental Workflow for Handling

The diagram below outlines a general logical workflow for handling the catalyst, inferred from its known

properties.
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The search results could not provide explicit, step-by-step guides for air-free techniques like using Schlenk

lines or gloveboxes with Zhan Catalyst-1B. Here is how you can find this critical information:

e Consult Supplier Documentation: The most reliable source for handling a specific product is often
the manufacturer. Check the Safety Data Sheet (SDS) and any product information from chemical
suppliers like Strem Chemicals, which lists Zhan Catalyst-1B in its catalog [1].

¢ Review Foundational Literature: For expert-level detail, seek out the original patent and research
papers. The catalyst was first reported by Zheng-Yun J. Zhan, and the United States Patent Office
filing is referenced in the search results [1].

e Apply General Best Practices: For now, you must apply general standard practices for handling
air-sensitive organometallic compounds. This rigorously requires the use of an inert atmosphere
(e.g., nitrogen or argon) via Schlenk lines or gloveboxes, and the use of anhydrous, oxygen-free
solvents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s6609673?utm_src=pdf-body
https://www.smolecule.com/products/s6609673?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zhan_catalyst
https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.smolecule.com/products/s6609673?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://www.chemspider.com/Chemical-Structure.24723209.html
https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-handling-air-free-techniques
https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-handling-air-free-techniques
https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-handling-air-free-techniques
https://www.smolecule.com/products/s6609673?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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